Cas no 2023937-19-9 (2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide
• CAS No: 2023937-19-9
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 5285866
• Update Time: 2025-07-22

2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C7H13ClO2S/c8-4-1-7-2-5-11(9,10)6-3-7/h7H,1-6H2
• InChI Key： XMBNRIZSIMMERE-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(CCCl)C1

Additional information on 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide

Introduction to 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide (CAS No. 2023937-19-9)

2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide, identified by the Chemical Abstracts Service Number (CAS No.) 2023937-19-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiopyran class, a structural motif known for its broad utility in drug design due to its ability to mimic the binding pockets of various biological targets. The presence of a tetrahydro- ring system and a chloroethyl substituent at the 4-position introduces unique pharmacophoric features that make it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide consists of a thiopyran core, which is a five-membered aromatic ring containing sulfur and oxygen atoms. The tetrahydro- modification indicates that the ring is saturated, enhancing its flexibility and potentially influencing its interactions with biological macromolecules. The 2-chloroethyl side chain at the 4-position introduces a polar and lipophilic moiety, which can be critical for membrane permeability and binding affinity. Additionally, the 1,1-dioxide functionality suggests the presence of an intramolecular ether linkage, which may contribute to steric hindrance and electronic properties important for drug-like characteristics.

In recent years, there has been growing interest in thiopyran derivatives due to their structural versatility and potential therapeutic applications. Research has demonstrated that thiopyran-based compounds can exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide may confer unique interactions with enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. The chloroethyl group is particularly noteworthy, as it can serve as a handle for further functionalization through nucleophilic substitution reactions. This allows chemists to introduce additional pharmacophores or modify existing ones to optimize potency and selectivity. Such modifications are crucial in the drug discovery process, where fine-tuning molecular properties can significantly impact biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For instance, thiopyran derivatives have been investigated for their role in modulating signaling pathways associated with diseases such as cancer and neurodegeneration. The structural features of 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide, including the tetrahydro- ring and the chloroethyl substituent, position it as a candidate for targeting these pathways effectively.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the thiopyran core, followed by functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like this one, reducing costs and improving scalability for potential pharmaceutical applications.

The pharmacological profile of 2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide is still under investigation, but preliminary data suggest promising interactions with certain biological targets. For example, computational modeling studies have indicated that this compound may bind to proteins involved in inflammatory responses with high affinity. Such findings are encouraging for further development into novel therapeutic agents.

In conclusion,2H-Thiopyran, 4-(2-chloroethyl)tetrahydro-, 1,1-dioxide (CAS No. 2023937-19-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable asset for medicinal chemists seeking to develop new treatments for various diseases. As research continues to uncover new applications for thiopyran derivatives,this compound will likely play an important role in future drug discovery efforts.